Cas no 2228153-20-4 (3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine)

3-(3-Cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine is a specialized heterocyclic compound featuring a cyclopropylphenyl moiety linked to a methylated pyrazole core. Its unique structure, combining aromatic and aliphatic components, makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the amine group at the 5-position enhances its reactivity, enabling further functionalization for the synthesis of biologically active derivatives. The cyclopropyl ring contributes to steric and electronic modulation, potentially improving metabolic stability in drug design. This compound is particularly useful in the development of targeted small molecules, offering a balance of rigidity and synthetic versatility for applications in medicinal chemistry and material science.
3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine structure
2228153-20-4 structure
Product Name:3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:2228153-20-4
MF:C13H15N3
MW:213.278302431107
CID:6220973
PubChem ID:165637848
Update Time:2025-10-28

3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine
    • 2228153-20-4
    • EN300-1998455
    • Inchi: 1S/C13H15N3/c1-16-13(14)8-12(15-16)11-4-2-3-10(7-11)9-5-6-9/h2-4,7-9H,5-6,14H2,1H3
    • InChI Key: KTHOOVPOTYGPLP-UHFFFAOYSA-N
    • SMILES: N1(C)C(=CC(C2=CC=CC(=C2)C2CC2)=N1)N

Computed Properties

  • Exact Mass: 213.126597491g/mol
  • Monoisotopic Mass: 213.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine

Exploring the Potential of 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228153-20-4) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228153-20-4) has emerged as a compound of significant interest. This pyrazole derivative, characterized by its unique cyclopropylphenyl and methylpyrazole moieties, offers a versatile scaffold for pharmaceutical and agrochemical applications. Researchers are increasingly focusing on this compound due to its potential in drug discovery and material science.

The molecular structure of 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine combines a pyrazole core with a cyclopropyl-substituted phenyl ring, creating a balanced profile of lipophilicity and electronic properties. This structural arrangement makes it particularly valuable in the design of bioactive molecules. Recent studies highlight its role as a key intermediate in synthesizing compounds with potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of CAS No. 2228153-20-4 is its relevance to current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's efficient synthetic routes and potential for low-toxicity applications align well with modern priorities. Its stability under various conditions also makes it a candidate for catalysis research and process optimization in industrial settings.

From a commercial perspective, the demand for 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine is growing, particularly in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research are actively exploring its applications, driven by the need for novel chemical entities in drug development. The compound's patent landscape and regulatory status are also areas of keen interest for stakeholders.

In analytical chemistry, CAS 2228153-20-4 presents interesting challenges and opportunities. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity and structural integrity. These methods are crucial for ensuring the compound meets the stringent requirements of high-value applications in both academic and industrial research.

The future of 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine looks promising, with ongoing investigations into its structure-activity relationships and potential modifications. As computational chemistry and AI-driven drug design continue to advance, this compound may play a pivotal role in the discovery of next-generation therapeutics. Its compatibility with high-throughput screening platforms further enhances its appeal to researchers.

For laboratories and manufacturers working with pyrazole derivatives, understanding the handling and storage requirements of CAS No. 2228153-20-4 is essential. While not classified as hazardous, proper protocols should be followed to maintain its stability and prevent degradation. This attention to detail ensures reliable results in downstream applications.

In summary, 3-(3-cyclopropylphenyl)-1-methyl-1H-pyrazol-5-amine represents a fascinating intersection of chemistry, innovation, and practical utility. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in contemporary research. As scientific inquiry progresses, this compound is poised to contribute significantly to advancements in multiple disciplines.

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